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Abstract

3-Hydroxyundecanoic acid is a medium-chain, 3-hydroxy fatty acid that has garnered interest
in various scientific fields. As a naturally occurring molecule, it is a constituent of bacterial
lipids, notably as a component of lipopolysaccharides and a monomeric unit of
polyhydroxyalkanoate (PHA) bioplastics.[1] Beyond its structural roles, it is investigated for its
biological activities, including potential antimicrobial properties.[2] Furthermore, related
medium-chain 3-hydroxy fatty acids are recognized as potent signaling molecules, capable of
eliciting immune responses in plants. This guide provides a comprehensive overview of the
discovery, physicochemical properties, synthesis, isolation, and known biological activities of 3-
Hydroxyundecanoic acid, presenting data and protocols essential for researchers in the field.

Introduction to 3-Hydroxy Fatty Acids

Hydroxy fatty acids (HFAS) are a class of fatty acids containing one or more hydroxyl groups
along their aliphatic chain. Their functionalization imparts distinct chemical and physical
properties compared to their non-hydroxylated counterparts, making them valuable in industrial
and biomedical applications.[3] 3-Hydroxy fatty acids (3-OH-FAs), also known as [3-hydroxy
fatty acids, are particularly significant in the microbial world. They are key intermediates in
bacterial fatty acid metabolism and serve as the monomeric building blocks for PHAs, which
are biodegradable polyesters produced by numerous bacteria as a form of carbon and energy
storage.[1][4] The discovery that medium-chain 3-OH-FAs can act as microbe-associated

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b126752?utm_src=pdf-interest
https://www.benchchem.com/product/b126752?utm_src=pdf-body
https://www.benchchem.com/product/b126752?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxydecanoic-acid
https://experiments.springernature.com/articles/10.1007/8623_2015_103
https://www.benchchem.com/product/b126752?utm_src=pdf-body
https://www.benchchem.com/product/b126752?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10358918/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxydecanoic-acid
http://bipublication.com/files/IJABR-V4I4-2013-14.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

molecular patterns (MAMPS) to trigger innate immunity in plants has opened new avenues for
research into their role in host-microbe interactions and potential applications in agriculture.

Discovery and Natural Occurrence

While the specific first discovery of 3-Hydroxyundecanoic acid is not prominently
documented, the identification of 3-hydroxy fatty acids is intrinsically linked to the structural
elucidation of bacterial lipids. They were recognized as integral components of the lipid A
moiety of lipopolysaccharides (LPS) in Gram-negative bacteria and as the fundamental units of
PHA polymers.[1] 3-Hydroxyundecanoic acid has been identified in diverse environments,
including Antarctic lake sediments, and as a constituent of lipids in various bacteria such as
Shewanella algae, Branhamella catarrhalis, and PHA-producing species like Pseudomonas
flava.[2][5]

Physicochemical Properties

The key physicochemical properties of 3-Hydroxyundecanoic acid are summarized in the
table below, providing a reference for experimental design and application.

Property Value Reference(s)
Molecular Formula C11H2203 [6]
Molecular Weight 202.29 g/mol [6]
CAS Number 40165-88-6 [6]
Melting Point 73-73.5°C [2]
Boiling Point (Predicted) 333.2+25.0°C [2]
Density (Predicted) 0.998 £ 0.06 g/cm3 [2]
Solubility Soluble in ethanol, methanol, 6]
chloroform
Appearance Solid [2]
pKa (Predicted) 4.39+0.10 [2]
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Experimental Protocols
Chemical Synthesis: Reformatsky Reaction

The Reformatsky reaction is a reliable method for synthesizing -hydroxy esters, which can be
subsequently hydrolyzed to yield 3-hydroxy acids like 3-Hydroxyundecanoic acid.[7][8] The
reaction involves the condensation of an aldehyde with an a-halo ester in the presence of
metallic zinc.[9]

Protocol for Synthesis of 3-Hydroxyundecanoic Acid

» Activation of Zinc: In a flame-dried, three-necked flask equipped with a reflux condenser,
dropping funnel, and nitrogen inlet, add zinc dust (1.2 eq). Activate the zinc by stirring with a
small amount of iodine or 1,2-dibromoethane in anhydrous tetrahydrofuran (THF) until the
color disappears.

» Reagent Preparation: In the dropping funnel, prepare a solution of nonanal (C9 aldehyde,
1.0 eq) and ethyl bromoacetate (1.1 eq) in anhydrous THF.

» Reaction Initiation: Add a small portion of the aldehyde/ester solution to the activated zinc
suspension. The reaction mixture may require gentle heating to initiate. An exothermic
reaction indicates the formation of the organozinc reagent (Reformatsky enolate).

» Condensation: Once the reaction has started, add the remaining aldehyde/ester solution
dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to
reflux the mixture for an additional 1-2 hours to ensure complete reaction.

o Work-up (Hydrolysis of Intermediate): Cool the reaction mixture to room temperature and
guench by slowly adding a saturated aqueous solution of ammonium chloride (NHaCl).
Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

 Purification of Ester. Combine the organic layers, wash with brine, dry over anhydrous
magnesium sulfate (MgSOQa), filter, and concentrate under reduced pressure to yield the
crude ethyl 3-hydroxyundecanoate. Purify the ester via column chromatography on silica gel.

» Saponification: Dissolve the purified ester in a mixture of ethanol and 1 M aqueous sodium
hydroxide (NaOH). Stir the solution at room temperature or with gentle heating until the
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reaction is complete (monitored by TLC).

o Final Isolation: Remove the ethanol under reduced pressure. Acidify the remaining aqueous
solution to pH 2 with 1 M hydrochloric acid (HCI). The 3-Hydroxyundecanoic acid will
precipitate or can be extracted with ethyl acetate. Wash the organic extract, dry over
NazS0a4, and evaporate the solvent to yield the final product.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b126752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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